o-Xylenes
**o-Xylenes**
o-Xylenes, also known as ortho-xylene or isosmyle, are a group of three aromatic hydrocarbons that are important intermediates in the petrochemical industry. These compounds have the molecular formula C8H10 and consist of two methyl groups attached to one of the six carbon atoms in a benzene ring. The o-xylenes are colorless, volatile liquids with a distinctive smell. They are widely used as solvents in the printing ink, paint, and lacquer industries due to their low toxicity and good dissolving power. Additionally, they serve as precursors for the production of various chemical products such as phthalic anhydride, polyesters, and plasticizers. The safety data sheet (SDS) provides detailed information on handling, storage, and potential hazards associated with these chemicals.
o-Xylenes are typically produced through reforming or disproportionation processes in oil refineries. They are highly flammable and require strict adherence to safety protocols during processing and transportation. Due to their environmental concerns, continuous efforts are being made to improve production methods and reduce emissions while enhancing the efficiency of o-xylene utilization in chemical synthesis.
